Cas no 2902-98-9 (2-Chloro-2,2-diphenylacetyl chloride)

2-Chloro-2,2-diphenylacetyl chloride structure
2902-98-9 structure
2-Chloro-2,2-diphenylacetyl chloride
2902-98-9
C14H10OCl2
265.1346
43558
24892658

2-Chloro-2,2-diphenylacetyl chloride Properties

Names and Identifiers

    • 2-Chloro-2,2-diphenylacetyl chloride
    • ACETYL CHLORIDE,CHLORODIPHENYL
    • Chlor-diphenyl-acetylchlorid
    • Chlorodiphenylacetyl chloride
    • diphenylchloroacetic acid chloride
    • Diphenylchloroacetylchloride
    • EINECS 220-798-6
    • 4-(3-Cyanobenzyloxy)-5-methoxy-2-nitrobenzaldehyde
    • NS00021991
    • NSC-400463
    • NSC400463
    • alpha-Chloro-alpha-phenylbenzeneacetyl chloride
    • ACETYL CHLORIDE, CHLORODIPHENYL-
    • chloro(diphenyl)acetyl chloride
    • AKOS000121269
    • benzeneacetyl chloride, alpha-chloro-alpha-phenyl-
    • WDU827PD7T
    • alpha-Chlorodiphenylacetyl chloride
    • NFHKZAUDRWRXMZ-UHFFFAOYSA-N
    • 2-Chloro-2,2-diphenylacetyl chloride, 97%
    • .alpha.-Chloro-.alpha.,.alpha.-diphenylacetyl chloride
    • NSC 400463
    • 3-09-00-03308 (Beilstein Handbook Reference)
    • 2902-98-9
    • 2-chloro-2,2-diphenyl-acetyl chloride
    • J-017360
    • SCHEMBL1321231
    • InChI=1/C14H10Cl2O/c15-13(17)14(16,11-7-3-1-4-8-11)12-9-5-2-6-10-12/h1-10
    • DTXSID00183261
    • AI3-16120
    • BRN 0981727
    • FT-0611692
    • diphenyl-alpha-chloroacetyl chloride
    • diphenylchloroacetyl chloride
    • Diphenylchloroacetylchlorid
    • Benzeneacetyl chloride, .alpha.-chloro-.alpha.-phenyl-
    • alpha-Chloro-alpha,alpha-diphenylacetyl chloride
    • A819724
    • DB-047506
    • 2-Chloro-2,2-diphenylacetylchloride
    • +Expand
    • MFCD00000815
    • NFHKZAUDRWRXMZ-UHFFFAOYSA-N
    • InChI=1S/C14H10Cl2O/c15-13(17)14(16,11-7-3-1-4-8-11)12-9-5-2-6-10-12/h1-10H
    • C1=CC=C(C=C1)C(C2=CC=CC=C2)(C(=O)Cl)Cl

Computed Properties

  • 264.01100
  • 0
  • 1
  • 3
  • 264.011
  • 17
  • 247
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 4.6
  • nothing
  • 0
  • 17.1A^2

Experimental Properties

  • 3.93440
  • 17.07000
  • 1.5555 (estimate)
  • 193 °C/27 mmHg(lit.)
  • 48-50 °C (lit.)
  • Fahrenheit: 235.4 ° f
    Celsius: 113 ° c
  • White or light yellow solid
  • hydrolysis
  • 1.2142 (rough estimate)

2-Chloro-2,2-diphenylacetyl chloride Security Information

2-Chloro-2,2-diphenylacetyl chloride Customs Data

  • 2916399090

  • China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2-Chloro-2,2-diphenylacetyl chloride Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
A2B Chem LLC
AB33577-5g
Benzeneacetyl chloride, α-chloro-α-phenyl-
 2902-98-9 97%
5g
 $195.00
Ambeed
A282132-5g
2-Chloro-2,2-diphenylacetylchloride
 2902-98-9
5g
 $50.0
TRC
T775608-50mg
2-Chloro-2,2-diphenylacetyl Chloride
 2902-98-9
50mg
 $ 50.00 2022-06-02
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
C39288-5G
2-Chloro-2,2-diphenylacetyl chloride
 2902-98-9
5g
 ¥483.95 2023-11-10

2-Chloro-2,2-diphenylacetyl chloride Related Literature

  • 1. Synthesis of pseudoxazolones and their inhibition of the 3C cysteine proteinases from hepatitis A virus and human rhinovirus-14
    Yeeman K. Ramtohul,Nathaniel I. Martin,Lara Silkin,Michael N. G. James,John C. Vederas J. Chem. Soc. Perkin Trans. 1 2002 1351
  • 2. 773. The reaction between aromatic compounds and derivatives of tertiary acids. Part XI. Friedel–Crafts reactions with optically active acid chlorides
    William Bleazard,Eugene Rothstein J. Chem. Soc. 1958 3789
  • 3. Pseudoxazolones, a new class of inhibitors for cysteine proteinases: inhibition of hepatitis A virus and human rhinovirus 3C proteinases
    Yeeman K. Ramtohul,Nathaniel I. Martin,Lara Silkin,Michael N. G. James,John C. Vederas Chem. Commun. 2001 2740

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